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Compound of Interest

Compound Name: UNC926

Cat. No.: B10769282 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of novel chemical compounds is paramount. This document provides immediate and

essential safety, logistical, and operational guidance for UNC926, a methyl-lysine (Kme) reader

domain inhibitor.

Chemical and Physical Properties of UNC926
A clear understanding of the compound's properties is the first step in safe handling. The

following table summarizes the key identifiers and physical characteristics of UNC926.

Property Value Source

IUPAC Name

(3-bromophenyl)-(4-pyrrolidin-

1-ylpiperidin-1-

yl)methanone;hydrochloride

PubChem[1]

Molecular Formula C₁₆H₂₁BrN₂O DC Chemicals[2]

Molecular Weight 337.261 g/mol DC Chemicals[2]

CAS Number 1184136-10-4 DC Chemicals[2]

Inhibition Target L3MBTL1 DC Chemicals[2]

IC₅₀ 3.9 μM DC Chemicals[2]
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Hazard Identification and Personal Protective
Equipment (PPE)
As specific toxicity data for UNC926 is not readily available, it must be handled with caution,

assuming it is potentially hazardous. The following table outlines the necessary personal

protective equipment to be used at all times when handling this compound.

PPE Category Required Equipment Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves.

Inspect for tears or holes

before use.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory coat
Fully buttoned to protect skin

and personal clothing.

Respiratory Protection
Use in a well-ventilated area or

fume hood

Avoid inhalation of any dust or

aerosols.

Standard Operating Procedure for Handling UNC926
Adherence to a strict operational plan minimizes risk and ensures the integrity of the compound

and the experiment.

1. Engineering Controls:

Always handle UNC926 in a certified chemical fume hood to minimize inhalation exposure.

Ensure safety showers and eyewash stations are readily accessible and have been recently

tested.

2. Handling and Weighing:

Before handling, ensure all necessary PPE is correctly worn.
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When weighing, use an analytical balance within a fume hood or a ventilated balance

enclosure to prevent the dispersal of fine powder.

Use disposable spatulas or weigh boats to avoid cross-contamination.

3. Dissolution:

If preparing a solution, add the solvent to the UNC926 powder slowly to avoid splashing.

The recommended storage for UNC926 in DMSO is for 2 weeks at 4°C or 6 months at

-80°C.[2]

4. Spill Management:

In case of a spill, evacuate the immediate area.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Ventilate the area and decontaminate the spill surface.

5. First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste containing UNC926 must be treated as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10769282?utm_src=pdf-body
https://www.benchchem.com/product/b10769282?utm_src=pdf-body
https://dcchemicals.com/product_show-unc926.html?datasheet=datasheet
https://www.benchchem.com/product/b10769282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste: Collect all solid waste, including contaminated gloves, weigh boats, and paper

towels, in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing UNC926 in a labeled, sealed, and

appropriate hazardous waste container.

Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety office, following all local, state, and federal regulations.

Experimental Workflow for Handling UNC926
The following diagram illustrates the standard workflow for handling UNC926 in a laboratory

setting, from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b10769282?utm_src=pdf-body
https://www.benchchem.com/product/b10769282?utm_src=pdf-body
https://www.benchchem.com/product/b10769282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Don PPE

Prepare Fume Hood

Gather Materials

Weigh UNC926

Proceed to Handling

Prepare Solution

Conduct Experiment

Decontaminate Workspace

Proceed to Cleanup

Segregate Waste

Dispose of Hazardous Waste

Click to download full resolution via product page

Standard Laboratory Workflow for UNC926
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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